3-(1-Benzyl-1H-1,2,3-triazol-4-yl)propanoic acid

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 3-(1-benzyltriazol-4-yl)propanoic acid
• InChI: InChI=1S/C12H13N3O2/c16-12(17)7-6-11-9-15(14-13-11)8-10-4-2-1-3-5-10/h1-5,9H,6-8H2,(H,16,17)
• InChI Key: UBXXNKGTZIZHBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(N=N2)CCC(=O)O

Description

3-(1-Benzyl-1H-1,2,3-triazol-4-yl)propanoic acid is a useful research compound. Its molecular formula is C12H13N3O2 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl azide (2.82 ml, 21.18 mmol) was dissolved in tert-butanol (212 ml) and water (212 ml). Pent-4-ynoic acid (2.078 g, 21.18 mmol) was added followed by copper (II) acetate (385 mg, 2.118 mmol) and sodium L-ascorbate (837 mg, 4.24 mmol) and the reaction mixture was stirred vigorously overnight. Sodium chloride (solid) was added to the reaction mixture followed by EtOAc. The phases separated and the aqueous layer was further extracted with EtOAc. The organic phases were combined, dried over MgSO4 (anh), filtered and evaporated under reduced pressure and dried in a vacuum oven to afford the title compound;